Cas no 1251246-86-2 (3-(3-Ethoxy-2-methoxyphenyl)propan-1-amine)

• Product Name: 3-(3-Ethoxy-2-methoxyphenyl)propan-1-amine
• CAS No: 1251246-86-2
• MF: C₁₂H₁₉NO₂
• MW: 209.2847635746
• CID: 6136192
• PubChem ID: 61700795
• Update Time: 2025-05-20

3-(3-Ethoxy-2-methoxyphenyl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• AKOS010968476
• 3-(3-ethoxy-2-methoxyphenyl)propan-1-amine
• EN300-1836151
• 1251246-86-2
• 3-(3-Ethoxy-2-methoxyphenyl)propan-1-amine

• Inchi： 1S/C12H19NO2/c1-3-15-11-8-4-6-10(7-5-9-13)12(11)14-2/h4,6,8H,3,5,7,9,13H2,1-2H3
• InChI Key： LNQYFYZAGWWNSZ-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CC=CC=1CCCN)OCC

Computed Properties

• Exact Mass: 209.141578849g/mol
• Monoisotopic Mass: 209.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 44.5Ų

Additional information on 3-(3-Ethoxy-2-methoxyphenyl)propan-1-amine

3-(3-Ethoxy-2-methoxyphenyl)propan-1-amine: A Comprehensive Overview

3-(3-Ethoxy-2-methoxyphenyl)propan-1-amine, identified by the CAS number 1251246-86-2, is a versatile organic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and material sciences. This compound is characterized by its unique structure, which combines an aromatic ring substituted with ethoxy and methoxy groups and a propaneamine chain. The presence of these functional groups imparts the molecule with distinctive chemical properties, making it a valuable intermediate in synthetic chemistry.

The synthesis of 3-(3-Ethoxy-2-methoxyphenyl)propan-1-amine typically involves multi-step reactions, often starting from aromatic aldehydes or ketones. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and environmental impact. For instance, the use of palladium-catalyzed coupling reactions has been reported to enhance the yield and purity of this compound, making it more accessible for industrial applications.

In the pharmaceutical industry, 3-(3-Ethoxy-2-methoxyphenyl)propan-1-amine serves as a key intermediate in the development of bioactive molecules. Its ability to form hydrogen bonds and participate in π-interactions makes it an ideal candidate for drug design targeting various therapeutic areas, such as cancer, inflammation, and neurodegenerative diseases. Recent studies have highlighted its potential as a lead compound in the development of kinase inhibitors, which are crucial for treating cancers driven by oncogenic kinases.

Beyond pharmaceuticals, this compound has found applications in agrochemicals, particularly as a precursor for fungicides and herbicides. The substitution pattern on the aromatic ring allows for tailored bioactivity against specific pathogens while maintaining environmental safety. Researchers have explored its role in enhancing crop resistance to fungal infections without adverse effects on non-target organisms.

The chemical stability of 3-(3-Ethoxy-2-methoxyphenyl)propan-1-amine under various conditions has been extensively studied. Its resistance to oxidative degradation and thermal stability make it suitable for use in high-throughput screening assays and large-scale manufacturing processes. Recent thermogravimetric analysis (TGA) studies have revealed its decomposition temperature to be above 200°C under nitrogen atmosphere, indicating its suitability for high-temperature applications.

In terms of environmental impact, the biodegradability of 3-(3-Ethoxy-2-methoxyphenyl)propan-1-amine has been assessed under simulated environmental conditions. Results indicate that it undergoes moderate biodegradation under aerobic conditions, with a half-life of approximately 45 days in aqueous environments. This suggests that while it is not immediately harmful to ecosystems, proper disposal protocols should be followed to minimize ecological risks.

The integration of computational chemistry tools has significantly advanced our understanding of this compound's properties. Quantum mechanical calculations have provided insights into its electronic structure and reactivity patterns, enabling more accurate predictions of its behavior in different chemical environments. These computational studies have also facilitated the design of derivatives with enhanced bioavailability and efficacy.

In conclusion, 3-(3-Ethoxy-2-methoxyphenyl)propan-1-amine, CAS number 1251246-86-, stands as a pivotal molecule in contemporary chemical research and industry. Its diverse applications across multiple sectors underscore its importance as both an intermediate and a potential lead compound for novel drug development. As research continues to uncover new facets of its properties and applications, this compound is poised to play an even greater role in advancing scientific innovation.